Cas no 1807003-17-3 (2-Bromo-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid)

• Product Name: 2-Bromo-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid
• CAS No: 1807003-17-3
• MF: C₈H₆BrF₂NO₃
• MW: 282.038948535919
• CID: 4861664
• Update Time: 2025-10-22

2-Bromo-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid

• Inchi： 1S/C8H6BrF2NO3/c9-7-3(2-6(14)15)4(8(10)11)1-5(13)12-7/h1,8H,2H2,(H,12,13)(H,14,15)
• InChI Key： SCJXCBUUMHGSRT-UHFFFAOYSA-N
• SMILES： BrC1=C(CC(=O)O)C(C(F)F)=CC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 0.3
• Topological Polar Surface Area: 66.4

Additional information on 2-Bromo-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid

Comprehensive Overview of 2-Bromo-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid (CAS No. 1807003-17-3)

2-Bromo-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid (CAS No. 1807003-17-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique bromine and difluoromethyl substitutions, which enhance its reactivity and potential applications. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in the development of enzyme inhibitors and bioactive molecules. The presence of the hydroxyl and acetic acid functional groups further expands its versatility in synthetic chemistry.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their remarkable stability and bioactivity. The difluoromethyl group in 2-Bromo-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid is particularly noteworthy, as it mimics the metabolic properties of natural compounds, making it a valuable building block in medicinal chemistry. This compound is often discussed in the context of structure-activity relationship (SAR) studies, where its electronic and steric effects are analyzed to optimize drug candidates. Additionally, its potential role in crop protection formulations has sparked interest among agrochemical researchers.

The synthesis of 2-Bromo-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid involves multi-step organic reactions, including halogenation and fluorination processes. Its CAS No. 1807003-17-3 serves as a unique identifier in chemical databases, facilitating accurate literature searches and regulatory compliance. Given the growing emphasis on green chemistry, researchers are also investigating eco-friendly synthetic routes for this compound to minimize environmental impact. This aligns with the broader industry trend toward sustainable and efficient chemical production.

One of the most frequently searched questions related to this compound is: "What are the applications of 2-Bromo-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid in drug development?" Studies suggest its potential as a precursor for anti-inflammatory and antimicrobial agents, owing to its ability to interact with biological targets. Another trending topic is its use in high-throughput screening assays, where its structural features enable rapid identification of lead compounds. These applications highlight its relevance in modern drug discovery pipelines.

From a commercial perspective, 2-Bromo-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid is available through specialized chemical suppliers, often in high purity grades for research purposes. Its price and availability are common concerns among buyers, with fluctuations driven by raw material costs and production scalability. Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to verify its identity and quality, ensuring compliance with industry standards.

In conclusion, 2-Bromo-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid (CAS No. 1807003-17-3) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural attributes, combined with the rising demand for fluorinated building blocks, position it as a key player in innovative research. As scientific advancements continue, this compound is likely to play an even greater role in addressing global challenges in healthcare and agriculture.